Cas no 1396855-89-2 (N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1396855-89-2
• MF: C₂₂H₁₉FN₄O₃
• MW: 406.409668207169
• CID: 5948146
• PubChem ID: 71794376
• Update Time: 2025-07-08

N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• N-[1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl]-1,3-benzodioxole-5-carboxamide
• N-{1-[6-(2-FLUOROPHENYL)PYRIDAZIN-3-YL]PYRROLIDIN-3-YL}-2H-1,3-BENZODIOXOLE-5-CARBOXAMIDE
• 1396855-89-2
• N-(1-(6-(2-fluorophenyl)pyridazin-3-yl)pyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide
• F6252-0846
• VU0541406-1
• AKOS024544830

• Inchi： 1S/C22H19FN4O3/c23-17-4-2-1-3-16(17)18-6-8-21(26-25-18)27-10-9-15(12-27)24-22(28)14-5-7-19-20(11-14)30-13-29-19/h1-8,11,15H,9-10,12-13H2,(H,24,28)
• InChI Key： MGOFVMDMSBIFTC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3CCN(C4=NN=C(C5=CC=CC=C5F)C=C4)C3)=O)C=C2OC1

Computed Properties

• Exact Mass: 406.14411864g/mol
• Monoisotopic Mass: 406.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide

N-{1-6-(2-Fluorophenyl)Pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-Benzodioxole-5-carboxamide (CAS No. 1396855-89-2): An Overview

N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1396855-89-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzodioxoles, which are characterized by their unique structural features and biological activities. The presence of a fluorophenyl group and a pyridazinylpyrrolidine moiety further enhances its pharmacological profile, making it a promising candidate for various drug development initiatives.

The chemical structure of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide is composed of several key functional groups. The benzodioxole ring system, which is a bicyclic aromatic structure, is known for its ability to modulate various biological processes. The fluorophenyl substituent introduces additional electronic and steric effects, which can influence the compound's binding affinity and selectivity towards specific targets. The pyridazinylpyrrolidine moiety, on the other hand, contributes to the compound's overall conformational flexibility and stability.

Recent studies have highlighted the potential of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. Specifically, it has been found to inhibit the activity of key enzymes involved in energy metabolism, such as hexokinase and pyruvate dehydrogenase. This selective targeting mechanism minimizes toxicity to normal cells, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, it shows low toxicity and minimal side effects in preclinical models.

One of the key challenges in the development of N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2H-1,3-benzodioxole-5-carboxamide is optimizing its formulation for clinical use. Researchers are actively exploring various delivery systems to enhance its bioavailability and therapeutic efficacy. For example, nanoparticle-based formulations have shown promise in improving the solubility and stability of the compound, thereby enhancing its pharmacological effects.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-{1-6-(2-fluorophenyl)pyridazin-3-y lpyrrolidin - 3 - yl} - 2H - 1 , 3 - benzodioxole - 5 - carboxamide . Clinical trials are currently underway to evaluate its efficacy and safety in human subjects . These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a viable drug candidate .

In conclusion , N - { 1 - 6 - ( 2 - fluorophen yl ) pyrid azine - 3 - yl pyrro lidine - 3 - yl } - 2H - 1 , 3 - benz odio xol e - 5 - car boxam ide ( CAS No . 1396855 - 89 - 2 ) represents an exciting advancement in medicinal chemistry . Its unique chemical structure , combined with its promising biological activities , makes it a valuable target for further research and development . As more data becomes available from ongoing studies , this compound has the potential to significantly impact the treatment of various diseases , particularly in the fields of neurology and oncology .